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Compound of Interest

Compound Name: Carbocisteine-13C3

Cat. No.: B15222647 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of commercially available

high-purity Carbocisteine-13C3, a stable isotope-labeled internal standard crucial for a wide

range of research and drug development applications. This document details supplier

information, quantitative specifications, and experimental protocols to assist in the selection

and utilization of this critical analytical reagent.

Introduction to Carbocisteine-13C3
Carbocisteine, a mucolytic agent, is used to manage respiratory disorders characterized by

excessive or viscous mucus. Its stable isotope-labeled counterpart, Carbocisteine-13C3,

serves as an indispensable internal standard in bioanalytical studies, particularly in

pharmacokinetic and bioequivalence assessments. The incorporation of three carbon-13

isotopes provides a distinct mass shift, enabling precise quantification in complex biological

matrices by mass spectrometry.

Commercial Suppliers and Quantitative
Specifications
A number of reputable suppliers offer high-purity Carbocisteine-13C3 for research purposes.

While specific product details can vary by batch, the following tables summarize typical
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quantitative data and supplier information. Researchers are strongly advised to request a

Certificate of Analysis (CoA) from their chosen supplier for batch-specific information.

Table 1: Prominent Commercial Suppliers of Carbocisteine-13C3

Supplier Website Available Quantities

AbMole BioScience abmole.com Inquire

LGC Standards lgcstandards.com 1 mg, 10 mg

Simson Pharma Limited simsonpharma.com Inquire

Clearsynth clearsynth.com 1 mg, 2.5 mg, 5 mg, 10 mg

SynZeal Research Pvt Ltd synzeal.com Inquire

Acanthus Research Inc. acanthusresearch.com Inquire

Pharmaffiliates pharmaffiliates.com Inquire

MedChemExpress medchemexpress.com Inquire

Allmpus allmpus.com Inquire

Table 2: Typical Quantitative Specifications for High-Purity Carbocisteine-13C3
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Parameter Typical Specification Notes

Chemical Purity (by HPLC) >98%[1][2]

Purity levels are generally

high, with many suppliers

offering >98% or >99%.[3]

Isotopic Purity (Enrichment) ≥99%

While not always stated on

product pages, isotopic

enrichment for 13C-labeled

compounds can be as high as

99%. This information is

detailed in the batch-specific

Certificate of Analysis.

Molecular Formula C₂¹³C₃H₉NO₄S

CAS Number 1391068-19-1

Appearance White to off-white solid

Storage Conditions 2-8°C or -20°C

Refer to the supplier's data

sheet for specific long-term

storage recommendations.[1]

Experimental Protocols
The primary application of Carbocisteine-13C3 is as an internal standard in quantitative

bioanalysis. Below are detailed methodologies for its use in Liquid Chromatography-Tandem

Mass Spectrometry (LC-MS/MS) and a general protocol for Nuclear Magnetic Resonance

(NMR) analysis.

LC-MS/MS Method for Quantification of Carbocisteine in
Human Plasma
This protocol is adapted from a validated method for the determination of Carbocisteine in

human plasma, utilizing Carbocisteine-13C3 as an internal standard.[3][4]

3.1.1. Materials and Reagents
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Carbocisteine and Carbocisteine-13C3 reference standards

HPLC-grade methanol, acetonitrile, and water

Formic acid

Human plasma (with anticoagulant, e.g., K2EDTA)

Solid Phase Extraction (SPE) cartridges

3.1.2. Sample Preparation

Thaw plasma samples and vortex to ensure homogeneity.

To a 500 µL aliquot of plasma, add 50 µL of Carbocisteine-13C3 internal standard solution

(concentration to be optimized based on the expected analyte concentration range).

Vortex the sample.

Add 50 µL of perchloric acid to precipitate proteins.

Vortex and then centrifuge at 14,000 rpm for 10 minutes at 4°C.

Load the supernatant onto a pre-conditioned SPE cartridge.

Wash the cartridge with an appropriate solvent to remove interferences.

Elute the analyte and internal standard with a suitable elution solvent.

Evaporate the eluate to dryness under a stream of nitrogen.

Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

3.1.3. Chromatographic and Mass Spectrometric Conditions

LC Column: A C18 or HILIC column is typically used (e.g., Luna 5u HILIC 200 A, 150 x 4.6

mm).[4]
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Mobile Phase: A gradient or isocratic mixture of an organic solvent (e.g., acetonitrile or

methanol) and an aqueous buffer (e.g., water with 0.1% formic acid).

Flow Rate: To be optimized for the specific column and system.

Injection Volume: Typically 5-10 µL.

Mass Spectrometer: A triple quadrupole mass spectrometer operating in Multiple Reaction

Monitoring (MRM) mode.

Ionization Source: Electrospray Ionization (ESI) in positive or negative ion mode.

MRM Transitions:

Carbocisteine: To be determined by direct infusion and optimization.

Carbocisteine-13C3: The precursor ion will be +3 m/z higher than that of Carbocisteine.

The product ion may be the same or different, requiring optimization.

General NMR Spectroscopy Analysis of 13C-Labeled
Amino Acids
While a specific, detailed protocol for Carbocisteine-13C3 was not found in the public domain,

the following general procedure for the analysis of 13C-labeled amino acids by NMR can be

adapted.[5][6]

3.2.1. Sample Preparation

Dissolve an appropriate amount of the Carbocisteine-13C3 sample in a suitable deuterated

solvent (e.g., D₂O, DMSO-d₆). The choice of solvent will depend on the solubility of the

compound and the desired NMR experiment.

Transfer the solution to an NMR tube.

3.2.2. NMR Data Acquisition

Acquire a standard one-dimensional ¹H NMR spectrum to confirm the overall structure and

check for impurities.
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Acquire a one-dimensional ¹³C NMR spectrum. The presence of the ¹³C labels will result in

significantly enhanced signals for the labeled carbon atoms.

For more detailed structural information and to confirm the positions of the labels, two-

dimensional NMR experiments such as HSQC (Heteronuclear Single Quantum Coherence)

and HMBC (Heteronuclear Multiple Bond Correlation) can be performed. These experiments

show correlations between protons and their directly attached carbons (HSQC) or carbons

that are 2-3 bonds away (HMBC).

Visualizing Key Processes
To further aid in the understanding of the procurement and application of high-purity

Carbocisteine-13C3, the following diagrams illustrate a typical synthesis and purification

workflow and a decision-making process for supplier selection.

Synthesis Purification & QC

13C-labeled Precursors Chemical Synthesis
(e.g., Alkylation of L-Cysteine with a 13C-labeled chloroacetic acid derivative)

Reaction
Crude Carbocisteine-13C3

Quenching Purification
(e.g., Recrystallization, Chromatography)

Quality Control
(HPLC, MS, NMR) High-Purity Carbocisteine-13C3

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis and purification of high-purity Carbocisteine-
13C3.
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Define Research Needs

Required Chemical & Isotopic Purity?

No (Re-evaluate)

Identify Suppliers with >98% Purity

Yes

Required Quantity?

No (Inquire about custom synthesis)

Check Supplier Stock Levels

Yes

Certificate of Analysis Required?

No

Request Batch-Specific CoA

Yes

Delivery Timeline?

Inquire About Lead Times

Select Optimal Supplier

Click to download full resolution via product page

Caption: A decision tree for selecting a commercial supplier of Carbocisteine-13C3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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